Cas no 680216-25-5 (1-[3-(2,6-dichlorophenyl)-1,2,4-oxadiazol-5-yl]-n,n-dimethylmethanamine)

1-[3-(2,6-dichlorophenyl)-1,2,4-oxadiazol-5-yl]-n,n-dimethylmethanamine structure
680216-25-5 structure
Product Name:1-[3-(2,6-dichlorophenyl)-1,2,4-oxadiazol-5-yl]-n,n-dimethylmethanamine
CAS No:680216-25-5
MF:C11H11Cl2N3O
MW:272.130540132523
CID:1723115
PubChem ID:2798841
Update Time:2025-04-21

1-[3-(2,6-dichlorophenyl)-1,2,4-oxadiazol-5-yl]-n,n-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(2,6-dichlorophenyl)-1,2,4-oxadiazol-5-yl]-n,n-dimethylmethanamine
    • N-{[3-(2,6-dichlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N,N-dimethylamine
    • AC1ME0YE
    • CTK6I0522
    • MolPort-001-767-187
    • SPB00095
    • AG-B-35296
    • {[3-(2,6-dichlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}dimethylamine
    • DTXSID20384036
    • DB-026671
    • 1-(3-(2,6-Dichlorophenyl)-1,2,4-oxadiazol-5-yl)-N,N-dimethylmethanamine
    • MFCD02090415
    • N-([3-(2,6-DICHLOROPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL)-N,N-DIMETHYLAMINE
    • 680216-25-5
    • Inchi: 1S/C11H11Cl2N3O/c1-16(2)6-9-14-11(15-17-9)10-7(12)4-3-5-8(10)13/h3-5H,6H2,1-2H3
    • InChI Key: NDJKXVVIHNEDAI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C1=NOC(CN(C)C)=N1)Cl

Computed Properties

  • Exact Mass: 271.0279174g/mol
  • Monoisotopic Mass: 271.0279174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 42.2Ų
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